carbanicotinamide adenine dinucleotide
carbanicotinamide adenine dinucleotide
Brand Name:
Vulcanchem
CAS No.:
112345-60-5
VCID:
VC0055491
InChI:
InChI=1S/C22H29N7O13P2/c23-19-14-21(26-8-25-19)29(9-27-14)22-18(33)17(32)13(41-22)7-40-44(37,38)42-43(35,36)39-6-11-4-12(16(31)15(11)30)28-3-1-2-10(5-28)20(24)34/h1-3,5,8-9,11-13,15-18,22,30-33H,4,6-7H2,(H5-,23,24,25,26,34,35,36,37,38)/t11-,12-,13-,15-,16+,17-,18-,22-/m1/s1
SMILES:
C1C(C(C(C1[N+]2=CC=CC(=C2)C(=O)N)O)O)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O
Molecular Formula:
C22H29N7O13P2
Molecular Weight:
661.5 g/mol
carbanicotinamide adenine dinucleotide
CAS No.: 112345-60-5
Main Products
VCID: VC0055491
Molecular Formula: C22H29N7O13P2
Molecular Weight: 661.5 g/mol
| CAS No. | 112345-60-5 |
|---|---|
| Product Name | carbanicotinamide adenine dinucleotide |
| Molecular Formula | C22H29N7O13P2 |
| Molecular Weight | 661.5 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(1R,2R,3S,4R)-4-(3-carbamoylpyridin-1-ium-1-yl)-2,3-dihydroxycyclopentyl]methyl phosphate |
| Standard InChI | InChI=1S/C22H29N7O13P2/c23-19-14-21(26-8-25-19)29(9-27-14)22-18(33)17(32)13(41-22)7-40-44(37,38)42-43(35,36)39-6-11-4-12(16(31)15(11)30)28-3-1-2-10(5-28)20(24)34/h1-3,5,8-9,11-13,15-18,22,30-33H,4,6-7H2,(H5-,23,24,25,26,34,35,36,37,38)/t11-,12-,13-,15-,16+,17-,18-,22-/m1/s1 |
| Standard InChIKey | DGPLSUKWXXSBCU-VGXGLJSLSA-N |
| Isomeric SMILES | C1[C@@H]([C@H]([C@H]([C@@H]1[N+]2=CC=CC(=C2)C(=O)N)O)O)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O |
| SMILES | C1C(C(C(C1[N+]2=CC=CC(=C2)C(=O)N)O)O)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O |
| Canonical SMILES | C1C(C(C(C1[N+]2=CC=CC(=C2)C(=O)N)O)O)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O |
| Synonyms | carba-NAD carbanicotinamide adenine dinucleotide |
| PubChem Compound | 163883 |
| Last Modified | Dec 23 2021 |
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